Cas no 1807125-76-3 (Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate
• CAS No: 1807125-76-3
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886798
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)3-2-4(13)5(6(9)10)7(11)12-3/h2,6H,1H3,(H,12,13)
• InChI Key： MKIRRVPEUMRSCB-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C=C(C(=O)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate (CAS No. 1807125-76-3)

The compound Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate (CAS No. 1807125-76-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s iodopyridine core is particularly noteworthy, as it facilitates cross-coupling reactions—a hot topic in medicinal chemistry and drug discovery. Its carboxylate ester functionality further expands its utility in prodrug design, a growing area of interest for targeted drug delivery systems.

The synthesis and applications of CAS No. 1807125-76-3 are frequently discussed in academic forums and patent literature, reflecting its relevance in heterocyclic chemistry. Users searching for terms like "iodopyridine synthesis" or "difluoromethyl pyridine applications" will find this compound pivotal. Its compatibility with palladium-catalyzed reactions (e.g., Suzuki-Miyaura couplings) also positions it as a key player in the development of biaryl scaffolds, a recurring theme in organic synthesis queries.

From an industrial perspective, Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate is gaining traction due to its role in optimizing molecular diversity libraries. Laboratories focused on high-throughput screening often seek such building blocks to explore structure-activity relationships (SAR). Additionally, its hydroxy and ester groups offer versatile handles for further derivatization, addressing common search queries like "modifiable pyridine intermediates" or "multifunctional heterocycles."

Environmental and regulatory considerations further highlight the importance of this compound. Unlike traditional halogenated reagents, its difluoromethyl group reduces ecological persistence, aligning with green chemistry principles—a trending topic in sustainable synthesis. This aspect resonates with researchers searching for "eco-friendly fluorinated intermediates" or "low-toxicity iodinated compounds."

In summary, Methyl 3-(difluoromethyl)-4-hydroxy-2-iodopyridine-6-carboxylate (CAS No. 1807125-76-3) embodies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—ensure its prominence in both academic and industrial settings, catering to evolving search trends like "next-gen heterocyclic building blocks" and "fluorine in drug design."